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Compound of Interest

Compound Name: 2,3,4-Trifluorobenzonitrile

Cat. No.: B125879 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for

2,3,4-Trifluorobenzonitrile (CAS No. 143879-80-5). The information is intended to support

laboratory safety protocols and risk assessments in research and development settings.

Hazard Identification and Classification
2,3,4-Trifluorobenzonitrile is a hazardous substance that requires careful handling. It is

classified as toxic if swallowed, in contact with skin, or if inhaled.[1] It is also a combustible

liquid.[1]

Table 1: GHS Hazard Classification

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 3 H301: Toxic if swallowed

Acute Toxicity, Dermal Category 3
H311: Toxic in contact with

skin

Acute Toxicity, Inhalation Category 3 H331: Toxic if inhaled

Flammable Liquids Category 4 H227: Combustible liquid

Source: Tokyo Chemical Industry Co., Ltd.[1]
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Physical and Chemical Properties
Understanding the physical and chemical properties of a substance is crucial for safe handling

and storage.

Table 2: Physical and Chemical Properties of 2,3,4-Trifluorobenzonitrile

Property Value

CAS Number 143879-80-5

Molecular Formula C₇H₂F₃N

Molecular Weight 157.10 g/mol

Appearance Colorless to almost colorless clear liquid

Purity >98.0% (GC)

Boiling Point 118 °C at 100 mmHg

Flash Point 68 °C

Specific Gravity 1.38

Source: Tokyo Chemical Industry Co., Ltd.[1]

Toxicological Information
While specific quantitative toxicity data such as LD50 and LC50 values for 2,3,4-
Trifluorobenzonitrile are not readily available in public literature, the GHS classification

indicates a high level of acute toxicity. It is imperative to handle this compound with the

assumption of high toxicity. For detailed toxicological data, it is recommended to consult the

Safety Data Sheet (SDS) provided by the supplier.

Safe Handling and Storage
Adherence to strict safety protocols is mandatory when working with 2,3,4-
Trifluorobenzonitrile to minimize exposure risk.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b125879?utm_src=pdf-body
https://www.industrialchemicals.gov.au/sites/default/files/Benzonitrile_Human%20health%20tier%20II%20assessment.pdf
https://www.benchchem.com/product/b125879?utm_src=pdf-body
https://www.benchchem.com/product/b125879?utm_src=pdf-body
https://www.benchchem.com/product/b125879?utm_src=pdf-body
https://www.benchchem.com/product/b125879?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125879?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling this chemical.

Table 3: Recommended Personal Protective Equipment

Protection Type Specification

Eye/Face Protection Chemical safety goggles and/or a face shield.

Skin Protection
Chemical-resistant gloves (e.g., nitrile rubber),

lab coat, and closed-toe shoes.

Respiratory Protection
Use in a well-ventilated area or with a certified

respirator if inhalation risk is high.

Handling Procedures
Work in a well-ventilated area, preferably in a chemical fume hood.

Avoid direct contact with skin, eyes, and clothing.

Do not breathe vapor or mist.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the work area.[1]

Take off immediately all contaminated clothing and wash it before reuse.[1]

Storage Procedures
Store in a tightly closed container in a cool, dry, and well-ventilated area.[1]

Keep away from heat, sparks, and open flames.

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.
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Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is critical.

First Aid Measures
Table 4: First Aid Measures for 2,3,4-Trifluorobenzonitrile Exposure

Exposure Route First Aid Procedure

Ingestion
Immediately call a POISON CENTER or doctor.

Rinse mouth.[1]

Skin Contact
Wash with plenty of water. Call a POISON

CENTER or doctor if you feel unwell.[1]

Inhalation

Remove person to fresh air and keep

comfortable for breathing. Call a POISON

CENTER or doctor.[1]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.

Accidental Release Measures
Evacuate the area.

Wear appropriate personal protective equipment.

Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a suitable

container for disposal.

Ventilate the area and wash the spill site after material pickup is complete.

Disposal Considerations
Dispose of 2,3,4-Trifluorobenzonitrile and its containers in accordance with local, regional,

and national regulations. It should be treated as hazardous waste and disposed of at an
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approved waste disposal plant.[1]

Experimental Protocols and Logical Relationships
Hazard Identification and Response Workflow
The following diagram illustrates a logical workflow for identifying and responding to hazards

associated with 2,3,4-Trifluorobenzonitrile.
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Caption: Hazard Identification and Response Workflow for 2,3,4-Trifluorobenzonitrile.
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Safe Handling and Storage Procedure
This diagram outlines the key steps for the safe handling and storage of 2,3,4-
Trifluorobenzonitrile.
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Caption: Safe Handling and Storage Procedure for 2,3,4-Trifluorobenzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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